2-(naphthalen-1-yl)-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H17N3OS/c1-14-9-11-16(12-10-14)20-23-24-21(26-20)22-19(25)13-17-7-4-6-15-5-2-3-8-18(15)17/h2-12H,13H2,1H3,(H,22,24,25)
• InChI Key: TURAOCVMCNHEGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N3OS
• Molecular Weight: 359.4 g/mol

Description

2-(naphthalen-1-yl)-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)acetamide, also known as NTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NTB is a member of the thiadiazole family of compounds, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

Antiviral Activity

Research has demonstrated the synthesis and evaluation of naphthalene derivatives for their inhibitory activity against HIV. Compounds related to "2-(naphthalen-1-yl)-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)acetamide" have shown promising results as potent inhibitors of HIV replication in vitro, suggesting a new lead in the development of antiviral agents. For example, a study on the synthesis and anti-HIV activity of new Naphthalene derivatives highlighted the potential of these compounds as potent inhibitors for the replication of HIV-1, with certain derivatives showing significant in vitro inhibitory activity (Hamad et al., 2010).

Anticancer Activity

Another area of application involves the synthesis of naphthalene derivatives for anticancer purposes. Studies have shown that certain derivatives exhibit significant anticancer activity against various cancer cell lines. For instance, the synthesis and biological evaluation of thiazole and thiadiazole derivatives as potential anticancer agents revealed that these compounds induced apoptosis in cancer cells, indicating their potential as therapeutic agents in cancer treatment (Ekrek et al., 2022).

Antifungal and Anti-Angiogenic Activities

Research has also explored the antifungal and anti-angiogenic potential of naphthalene derivatives. One study identified a novel hydroxamic acid-based inhibitor of aminopeptidase N, which exhibited anti-angiogenic activity at low micromolar concentrations, potentially offering a new approach to anti-angiogenic therapy (Lee et al., 2005). Additionally, the antifungal activity of azetidinone and thiazolidinones derivatives of 2-amino-6-(2-naphthalenyl)thiazolo[3,2-d]thiadiazole against various fungal strains has been reported, highlighting the compound's versatility in therapeutic applications (Patel & Mehta, 2006).